Cas no 1806815-57-5 (Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1806815-57-5
• MF: C₁₁H₁₀F₅NO₂
• MW: 283.194620609283
• CID: 4811596
• Update Time: 2025-11-03

Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H10F5NO2/c1-2-19-8(18)5-6-3-4-7(11(14,15)16)9(17-6)10(12)13/h3-4,10H,2,5H2,1H3
• InChI Key： BMEBAGWQWPNQED-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)OCC)=NC=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate

Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806815-57-5): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate, identified by its CAS number 1806815-57-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The presence of multiple fluorinated substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The< strong>Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate molecule features a pyridine core substituted with a difluoromethyl group at the 2-position and a trifluoromethyl group at the 3-position, further enhanced by an acetic acid ester moiety at the 6-position. This specific arrangement of functional groups contributes to its remarkable reactivity and potential biological efficacy. The< strong>difluoromethyl and< strong>trifluoromethyl groups are particularly noteworthy, as they are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles.

In recent years, there has been growing interest in the development of fluorinated pyridines as pharmacophores due to their ability to interact with biological systems in unique ways. The< strong>Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate has been extensively studied for its potential applications in various therapeutic areas, including oncology, anti-inflammatory drugs, and central nervous system (CNS) disorders. Its structural features make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The< strong>difluoromethyl and< strong>trifluoromethyl groups can serve as handles for further functionalization, allowing chemists to tailor the properties of the molecule to specific biological targets. This flexibility has led to numerous synthetic strategies being developed to incorporate this scaffold into larger drug candidates.

The< strong>Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate has also been investigated in the context of its role as an intermediate in the synthesis of more complex pyridine derivatives. Its reactivity with various electrophiles and nucleophiles makes it a versatile starting point for constructing diverse molecular architectures. This has opened up new avenues for drug discovery, particularly in the realm of kinase inhibitors and other enzyme-targeted therapies.

Recent studies have highlighted the importance of fluorinated pyridines in the development of next-generation therapeutics. The< strong>Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate, with its unique combination of substituents, has shown promise in preclinical models as a lead compound for further optimization. Its ability to modulate biological pathways while maintaining good pharmacokinetic properties makes it a compelling candidate for clinical translation.

The synthesis of< strong>Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to ensure high yield and purity. However, advances in fluorination techniques have made it increasingly feasible to produce complex fluorinated molecules like this one on a scalable basis.

In conclusion, the< strong>Ethyl 2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806815-57-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.